N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-(2-nitrophenyl)-2-furamide

• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H12BrN3O4S/c21-13-7-5-12(6-8-13)15-11-29-20(22-15)23-19(25)18-10-9-17(28-18)14-3-1-2-4-16(14)24(26)27/h1-11H,(H,22,23,25)
• InChI Key: HHXXJZXKYCFJKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Br)[N+](=O)[O-]
• Molecular Formula: C20H12BrN3O4S
• Molecular Weight: 470.3 g/mol

Description

“N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-5-(2-nitrophenyl)-2-furamide” is a chemical compound that has been studied for its pharmacological activities. It is a derivative of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide.

Synthesis Analysis

The compound is synthesized as part of efforts to combat antimicrobial and anticancer drug resistance. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The molecular structure of the compound was confirmed by physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The compound is part of a series of derivatives synthesized to study their pharmacological activities. The exact chemical reactions involved in its synthesis are not specified in the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound were confirmed by their physicochemical properties and spectroanalytical data.

Future Directions

The compound and its derivatives have potential as lead compounds for rational drug designing. They have shown promising antimicrobial activity and were found to be active against a breast cancer cell line.